Cas no 81329-81-9 (Glycine, N-(carboxymethyl)-N-[2-(2,6-dioxo-4-morpholinyl)ethyl]-)

Glycine, N-(carboxymethyl)-N-[2-(2,6-dioxo-4-morpholinyl)ethyl]- structure
81329-81-9 structure
Product Name:Glycine, N-(carboxymethyl)-N-[2-(2,6-dioxo-4-morpholinyl)ethyl]-
CAS No:81329-81-9
MF:C10H14N2O7
MW:274.227363109589
CID:704145
PubChem ID:2784766
Update Time:2025-04-19

Glycine, N-(carboxymethyl)-N-[2-(2,6-dioxo-4-morpholinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • Glycine, N-(carboxymethyl)-N-[2-(2,6-dioxo-4-morpholinyl)ethyl]-
    • 2-[carboxymethyl-[2-(2,6-dioxomorpholin-4-yl)ethyl]amino]acetic acid
    • ETHYLENEDIAMINE-N,N,N',N'-TETRAACETIC ACID, MONOANHYDRIDE DISCONTINUED
    • Ethylenediamine-N,N,N’,N’-tetraacetic Acid MonoanhydrideDiscontinued
    • ETHYLENEDIAMINE-N,N,N’,N’-TETRAACETIC ACID, MONOANHYDRIDE
    • DTXSID60382814
    • 81329-81-9
    • SCHEMBL2809739
    • Ethylenediamine-N,N,N',N'-tetraacetic Acid Monoanhydride
    • FT-0668252
    • Inchi: 1S/C10H14N2O7/c13-7(14)3-11(4-8(15)16)1-2-12-5-9(17)19-10(18)6-12/h1-6H2,(H,13,14)(H,15,16)
    • InChI Key: XKZJHMYMBVDBRU-UHFFFAOYSA-N
    • SMILES: O1C(CN(CC1=O)CCN(CC(=O)O)CC(=O)O)=O

Computed Properties

  • Exact Mass: 274.08010079g/mol
  • Monoisotopic Mass: 274.08010079g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -5.6
  • Topological Polar Surface Area: 124Ų

Experimental Properties

  • Melting Point: 195°C dec.

Glycine, N-(carboxymethyl)-N-[2-(2,6-dioxo-4-morpholinyl)ethyl]- Related Literature

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